Cas no 1507574-75-5 (5-chloro-2-methylthiophene-3-carbaldehyde)

• Product Name: 5-chloro-2-methylthiophene-3-carbaldehyde
• CAS No: 1507574-75-5
• MF: C₆H₅ClOS
• MW: 160.621299505234
• CID: 4602935
• Update Time: 2025-05-23

5-chloro-2-methylthiophene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methylthiophene-3-carbaldehyde

• Inchi： 1S/C6H5ClOS/c1-4-5(3-8)2-6(7)9-4/h2-3H,1H3
• InChI Key： WRWUKFFTDKMORG-UHFFFAOYSA-N
• SMILES： C1(C)SC(Cl)=CC=1C=O

Additional information on 5-chloro-2-methylthiophene-3-carbaldehyde

5-Chloro-2-Methylthiophene-3-Carbaldehyde: A Comprehensive Overview

5-Chloro-2-methylthiophene-3-carbaldehyde, identified by the CAS number 1507574-75-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention for its potential applications in various industries. In this article, we delve into the chemical properties, synthesis methods, and recent advancements in research related to this compound.

The molecular structure of 5-chloro-2-methylthiophene-3-carbaldehyde comprises a thiophene ring substituted with a chlorine atom at position 5 and a methyl group at position 2, along with an aldehyde group at position 3. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable building block in organic synthesis. Recent studies have highlighted its role in the development of novel materials, including advanced polymers and sensors.

One of the most notable aspects of 1507574-75-5 is its versatility in synthetic chemistry. Researchers have explored various methods to synthesize this compound, including oxidative coupling reactions and alkylation strategies. These methods not only enhance the efficiency of production but also open avenues for large-scale manufacturing, which is crucial for industrial applications.

In terms of applications, 5-chloro-2-methylthiophene-3-carbaldehyde has shown promise in the field of electronics. Its ability to form stable coordination complexes makes it a potential candidate for use in organic light-emitting diodes (OLEDs) and other electronic devices. Recent research has demonstrated that incorporating this compound into polymer blends can significantly improve their electrical conductivity without compromising mechanical properties.

Beyond electronics, this compound has also found relevance in medicinal chemistry. Its unique structure allows for interactions with biological systems, making it a potential lead molecule for drug development. Studies have indicated that derivatives of 1507574-75-5 exhibit anti-inflammatory and antioxidant activities, suggesting their potential use in therapeutic agents.

The environmental impact of 5-chloro-2-methylthiophene-3-carbaldehyde is another area of growing interest. Researchers are investigating its biodegradability and toxicity to ensure that its use aligns with sustainable practices. Preliminary findings suggest that under controlled conditions, the compound can be metabolized by certain microorganisms, reducing its environmental footprint.

In conclusion, 1507574-75-5, or 5-chloro-2-methylthiophene-3-carbaldehyde, stands as a versatile and promising compound with diverse applications across multiple disciplines. As research continues to uncover new properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.